Cas no 313947-31-8 (2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-)

2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- structure
313947-31-8 structure
Product Name:2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
CAS No:313947-31-8
MF:C10H7F3O
MW:200.157193422318
CID:1452536
PubChem ID:11694099
Update Time:2024-02-29

2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
    • 5,6,7-trifluoro-3,4-dihydro-1H-naphthalen-2-one
    • AM9277
    • PEYRRKMBGLNDCI-UHFFFAOYSA-N
    • SCHEMBL3269324
    • 313947-31-8
    • DTXSID50470714
    • 5,6,7-trifluoro-1,2,3,4-tetrahydronaphthalen-2-one
    • 5,6,7-Trifluoro-3,4-dihydronaphthalen-2(1H)-one
    • Inchi: 1S/C10H7F3O/c11-8-4-5-3-6(14)1-2-7(5)9(12)10(8)13/h4H,1-3H2
    • InChI Key: PEYRRKMBGLNDCI-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=CC2CC(CCC=21)=O)F)F

Computed Properties

  • Exact Mass: 200.04491
  • Monoisotopic Mass: 200.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Pricemore >>

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